Cas no 1805996-61-5 (4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1805996-61-5
• MF: C₆H₂BrCl₂F₂N
• MW: 276.893585681915
• CID: 4849504
• Update Time: 2025-06-08

4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H2BrCl2F2N/c7-3-2(6(10)11)1-12-5(9)4(3)8/h1,6H
• InChI Key： FGDZYFYIVLQSRZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N=CC=1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine

Comprehensive Overview of 4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805996-61-5)

4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805996-61-5) is a halogenated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique bromo, dichloro, and difluoromethyl substitutions, has garnered attention for its potential as a building block in the synthesis of advanced molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives in crop protection" or "halogenated pyridines in drug discovery", reflecting the growing interest in this chemical space.

The structural features of 4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine make it a versatile intermediate. The presence of multiple halogen atoms enhances its reactivity, enabling diverse functionalization pathways. In agrochemical applications, this compound is explored for developing novel pesticides, particularly targeting resistant pests—a hot topic in sustainable agriculture. Searches for "next-generation pesticide intermediates" or "eco-friendly agrochemical synthesis" align with these trends.

From a pharmaceutical perspective, pyridine-based compounds like CAS No. 1805996-61-5 are pivotal in designing kinase inhibitors and antimicrobial agents. The difluoromethyl group is especially valuable due to its metabolic stability, a property highly sought after in medicinal chemistry. Queries such as "fluorinated pyridines in drug design" or "improving drug bioavailability with halogenated heterocycles" underscore its relevance.

Synthetic methodologies for 4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine often involve regioselective halogenation and fluoromethylation, topics frequently discussed in organic chemistry forums. Optimizing these processes to reduce byproducts—addressing popular concerns like "green chemistry in halogenation"—remains a key research focus. Additionally, its stability under various conditions makes it suitable for scalable production, a critical factor for industrial adoption.

Analytical characterization of this compound typically employs techniques like NMR, HPLC, and mass spectrometry, ensuring purity for high-value applications. Discussions around "quality control of halogenated intermediates" or "analytical challenges in fluorinated compounds" highlight the technical rigor required. Regulatory compliance, especially concerning halogenated waste, further drives interest in sustainable synthesis routes.

In summary, 4-Bromo-2,3-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805996-61-5) bridges multiple disciplines, from agrochemical innovation to precision medicine. Its adaptability to modern synthetic demands and alignment with industry trends—such as "highly functionalized heterocycles" or "fluorine in life sciences"—positions it as a compound of enduring scientific and commercial value.